Cas no 561297-83-4 (4,4-Dimethyl-7-nitro-1,2,3,4-tetrahydroquinoline)

• Product Name: 4,4-Dimethyl-7-nitro-1,2,3,4-tetrahydroquinoline
• CAS No: 561297-83-4
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 1083669
• PubChem ID: 21961477
• Update Time: 2025-04-20

4,4-Dimethyl-7-nitro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-7-nitro-1,2,3,4-tetrahydroquinoline
• 4,4-dimethyl-7-nitro-1,2,3,4-tetrahydro-quinoline
• Quinoline, 1,2,3,4-tetrahydro-4,4-diMethyl-7-nitro-
• 1,2,3,4-tetrahydro-4,4-dimethyl-1-naphthol
• 1,2,3,4-tetrahydro-4,4-dimethyl-7-nitroquinoline
• 1-Naphthalenol, 1,2,3,4-tetrahydro-4,4-dimethyl-
• 4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol
• 4,4-dimethyl-1-tetralol
• 4,4-Dimethyl-2-hydroxy-1,2,3,4-tetrahydronaphthalin
• CTK1F9912
• dimethyl-4,4 tetralol
• SureCN6652087
• RNOVBVJBXRNABJ-UHFFFAOYSA-N
• C91654
• 561297-83-4
• 4,4-DIMETHYL-7-NITRO-2,3-DIHYDRO-1H-QUINOLINE
• SCHEMBL397096
• DB-357632

• Inchi： 1S/C11H14N2O2/c1-11(2)5-6-12-10-7-8(13(14)15)3-4-9(10)11/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： RNOVBVJBXRNABJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)NCCC2(C)C)=O

Computed Properties

• Exact Mass: 206.10562
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17